(E)-1-(3-(benzo[d]thiazol-2-yloxy)azetidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-[3-(1,3-benzothiazol-2-yloxy)azetidin-1-yl]-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C22H22N2O5S/c1-26-17-10-14(11-18(27-2)21(17)28-3)8-9-20(25)24-12-15(13-24)29-22-23-16-6-4-5-7-19(16)30-22/h4-11,15H,12-13H2,1-3H3/b9-8+
• InChI Key: MDIJRZJKMWRJGU-CMDGGOBGSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)N2CC(C2)OC3=NC4=CC=CC=C4S3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)N2CC(C2)OC3=NC4=CC=CC=C4S3
• Molecular Formula: C22H22N2O5S
• Molecular Weight: 426.5 g/mol

Description

(E)-1-(3-(benzo[d]thiazol-2-yloxy)azetidin-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C22H22N2O5S and its molecular weight is 426.49. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Properties

A study by Jaishree et al. (2012) examined the in vitro antioxidant properties of new thiazole derivatives related to this compound. The synthesized compounds displayed potent antioxidant activity, which could be valuable in research related to oxidative stress and its implications in various diseases.

Antimicrobial and Antifungal Activities

Several studies have explored the antimicrobial and antifungal potential of derivatives of this compound. For instance, Mistry and Desai (2006) synthesized compounds with structural similarities and tested them against various bacterial and fungal strains, demonstrating significant activity. Similarly, Patel and Patel (2017) reported on the synthesis of related derivatives and their efficacy against bacterial and fungal species.

Corrosion Inhibition

Yadav, Sharma, and Kumar (2015) investigated the use of benzothiazole derivatives as corrosion inhibitors in oil-well tubular steel Yadav et al. (2015). Their research indicated that these compounds could significantly inhibit corrosion, which is valuable in the context of material science and engineering.

Anticancer Research

Compounds based on the 1-(3,4,5-trimethoxyphenyl)azetidin-2-one core, closely related to the query compound, have been investigated for their antimitotic properties Twamley, O’Boyle, & Meegan (2020). These studies are crucial in the field of oncology, where new antimitotic agents are continually sought for cancer treatment.

Antidiabetic and Renoprotective Activities

Research by Abeed, Youssef, & Hegazy (2017) demonstrated that certain benzazole, thiazolidinone, and azetidin-2-one derivatives have notable antihyperglycemic and renoprotective effects. This line of research is significant in addressing diabetes and related kidney diseases.